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Compound of Interest

Compound Name: 2-Methylcinnamic Acid

Cat. No.: B7812363

Get Quote

Executive Summary & Chemical Identity
2-Methylcinnamic Acid (2-MCA; o-Methylcinnamic acid) is a phenylpropanoid derivative

distinct from the more common plant-derived methoxy-analogs (e.g., 2-methoxycinnamic acid).

While often utilized as a synthetic intermediate in medicinal chemistry, its definitive natural

occurrence is phylogenetically restricted primarily to specific lineages of Actinobacteria

(Streptomyces spp.), where it serves as a specialized nonribosomal peptide moiety.
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Property Data

IUPAC Name (2E)-3-(2-Methylphenyl)prop-2-enoic acid

CAS Number 2373-76-4

Molecular Formula C₁₀H₁₀O₂

Molecular Weight 162.19 g/mol

Key Structural Feature
Ortho-methyl group (toluene derivative), distinct

from ortho-methoxy (anisole derivative).

Solubility
Soluble in DMSO, Methanol, Ethyl Acetate; Low

solubility in water.

Natural Occurrence: The "Plant vs. Microbe"
Divergence
A critical distinction in the literature is the source of 2-MCA. While cinnamic acid and its

hydroxy/methoxy derivatives are ubiquitous plant metabolites (via the Phenylalanine Ammonia-

Lyase pathway), the methyl (alkyl) substituted variant, 2-MCA, is a hallmark of bacterial

secondary metabolism.

A. The Definitive Source: Streptomyces Peptides
The primary natural reservoir of 2-MCA is the Cinnamoyl-Containing Nonribosomal Peptides

(CCNPs) produced by Streptomyces and Kitasatospora species. In these systems, 2-MCA is

not a free intermediate but a "warhead" or stabilizing moiety attached to cyclic peptides.

Cinnapeptin: Isolated from Streptomyces ghanaensis, this depsipeptide contains a 2-MCA

moiety essential for its antimicrobial activity.[1]

Atratumycin: A bioactive peptide from Streptomyces atratus SCSIO ZH16, featuring a 2-MCA

residue.

Gwanacinnamycin: Produced by Kitasatospora sp., belonging to the "M-type" CCNPs

(Methyl-group bearing).
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B. The Plant Ambiguity
Literature occasionally references 2-MCA in plant contexts (e.g., Cinnamomum oils or Brassica

extracts). However, rigorous chemotaxonomic review suggests:

Misidentification: Often confused with 2-methoxycinnamic acid due to mass spectral

similarities.

Synthetic Reference: Frequently cited as a synthetic standard or analog in plant allelopathy

studies (e.g., T3SS inhibition assays) rather than a natural isolate.

Trace Metabolite: If present, it is a trace degradation product, unlike the enzymatically

programmed production in bacteria.

Biosynthetic Pathway: Type II PKS Assembly
Unlike plant cinnamic acids synthesized from phenylalanine, bacterial 2-MCA is constructed via

a Type II Polyketide Synthase (PKS) pathway.[2] This is a rare example of convergent evolution

where bacteria and plants produce structurally similar "cinnamoyl" scaffolds via completely

different enzymatic machineries.

Mechanistic Workflow
Initiation: The pathway does not start with phenylalanine deamination. Instead, it utilizes a

specific starter unit (likely a benzoyl-CoA analog or derived from succinyl-CoA/acetate

assembly).

Elongation: A minimal PKS complex (Ketosynthase KS/CLF) assembles the polyketide chain.

Cyclization & Aromatization: Specific aromatases/cyclases engineer the benzene ring with

the ortho-methyl group intact.

Isomerization: A dedicated Cinnamoyl Isomerase (ISO) ensures the trans-(E) configuration, a

step critical for the bioactivity of the final peptide.
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Figure 1: Bacterial biosynthesis of 2-MCA via Type II PKS, distinct from the plant PAL pathway.

Pharmacological Potential & Drug Development
2-MCA and its derivatives have transitioned from chemical curiosities to active scaffolds in drug

discovery, particularly for neuroprotection and anti-virulence therapies.

A. Neuroprotection (Parkinson’s Disease)
Synthetic amides of 2-MCA, specifically (E)-N-(2-methylcinnamoyl)-amantadine, have shown

significant efficacy in MPTP-induced Parkinson’s models.

Mechanism: The 2-methyl group provides steric bulk that enhances metabolic stability and

lipophilicity compared to unsubstituted cinnamic acid, improving blood-brain barrier (BBB)

penetration.

Outcome: Reduction of oxidative stress and restoration of dopaminergic neuron function.

B. Bacterial Virulence Inhibition (T3SS)
2-MCA is a potent inhibitor of the Type III Secretion System (T3SS) in Gram-negative

pathogens (Erwinia amylovora, Dickeya dadantii).

Mechanism: It represses the expression of hrp genes (hypersensitive response and

pathogenicity) without killing the bacteria.
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Advantage: Unlike traditional antibiotics, this "disarming" strategy exerts low selective

pressure, reducing the likelihood of resistance development.

C. Anticancer Activity
As a moiety in Atratumycin, the 2-MCA residue contributes to the molecule's cytotoxic profile

against mycobacteria and cancer cell lines. The ortho-methyl substitution is critical for the

molecule's binding affinity to its target (e.g., proteasomes or specific synthases).

Experimental Protocol: Isolation from Streptomyces
To study naturally occurring 2-MCA, researchers must isolate the parent peptide from bacterial

fermentation.

Reagents & Equipment[3][4][5]
Strain:Streptomyces ghanaensis (ATCC 14672) or Streptomyces sp. isolate.

Media: ISP2 or R2YE liquid medium.

Extraction: Amberlite XAD-16 resin, Ethyl Acetate, Methanol.

Analysis: HPLC-UV-MS (C18 column).

Step-by-Step Workflow
Fermentation: Inoculate spores into 1L of ISP2 medium. Incubate at 30°C, 200 rpm for 7

days.

Resin Adsorption: Add 20g/L Amberlite XAD-16 resin to the broth 24 hours prior to harvest to

capture secreted hydrophobic peptides.

Harvest & Elution:

Filter resin/cell mass from broth.

Wash resin with water to remove salts.

Elute adsorbed compounds with 100% Methanol (3x volume).
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Concentration: Evaporate methanol under reduced pressure (Rotavap, 40°C) to yield crude

extract.

Purification (HPLC):

Stationary Phase: Semi-prep C18 column (e.g., Phenomenex Luna, 5µm).

Mobile Phase: Gradient 10% -> 100% Acetonitrile in Water (+0.1% Formic Acid) over 30

mins.

Detection: Monitor UV at 280 nm (characteristic absorption of the cinnamoyl

chromophore).[3]

Identification: Collect peak corresponding to the peptide. Hydrolyze (6N HCl, 110°C, 24h) to

release free 2-MCA for GC-MS confirmation (m/z 162 parent ion).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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